Cas no 1428372-62-6 (N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide)
N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- F6430-0161
- 1428372-62-6
- AKOS024557772
- N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide
- N-(6-pyrazol-1-ylpyrimidin-4-yl)-2,1,3-benzothiadiazole-5-carboxamide
- N-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)benzo[c][1,2,5]thiadiazole-5-carboxamide
-
- Inchi: 1S/C14H9N7OS/c22-14(9-2-3-10-11(6-9)20-23-19-10)18-12-7-13(16-8-15-12)21-5-1-4-17-21/h1-8H,(H,15,16,18,22)
- InChI Key: MINXOQXDWWNABZ-UHFFFAOYSA-N
- SMILES: S1N=C2C=CC(C(NC3=CC(=NC=N3)N3C=CC=N3)=O)=CC2=N1
Computed Properties
- Exact Mass: 323.05892911g/mol
- Monoisotopic Mass: 323.05892911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 439
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 127Ų
N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6430-0161-2μmol |
N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide |
1428372-62-6 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6430-0161-5μmol |
N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide |
1428372-62-6 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6430-0161-10μmol |
N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide |
1428372-62-6 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6430-0161-20μmol |
N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide |
1428372-62-6 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6430-0161-1mg |
N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide |
1428372-62-6 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6430-0161-2mg |
N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide |
1428372-62-6 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6430-0161-3mg |
N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide |
1428372-62-6 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6430-0161-4mg |
N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide |
1428372-62-6 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6430-0161-5mg |
N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide |
1428372-62-6 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6430-0161-10mg |
N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide |
1428372-62-6 | 10mg |
$79.0 | 2023-09-09 |
N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide
N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 1428372-62-6): A Comprehensive Overview
N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 1428372-62-6) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.
The chemical structure of N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide consists of a pyrimidine core linked to a benzothiadiazole moiety through an amide bond. The presence of the pyrazole ring further adds to its complexity and contributes to its pharmacological properties. This compound is of particular interest due to its potential as a lead molecule in the development of novel drugs for various diseases.
Recent research has highlighted the role of N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide in modulating key biological pathways. For instance, studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In the context of cancer research, N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide has demonstrated promising results in inhibiting the proliferation of various cancer cell lines. Mechanistic studies have revealed that this compound targets multiple signaling pathways involved in cell growth and survival. Specifically, it has been shown to induce apoptosis by modulating the expression of pro-apoptotic proteins such as Bax and Bak while downregulating anti-apoptotic proteins like Bcl-2 and Bcl-xL. Additionally, it has been reported to inhibit angiogenesis by suppressing the expression of vascular endothelial growth factor (VEGF), thereby limiting the blood supply to tumors.
The pharmacokinetic properties of N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide have also been investigated to ensure its suitability for clinical applications. Studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development. However, ongoing research is focused on optimizing its pharmacokinetic profile to enhance its therapeutic efficacy and reduce potential side effects.
Clinical trials are currently underway to evaluate the safety and efficacy of N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels with no significant adverse effects observed. These findings provide a strong foundation for advancing this compound into more advanced clinical trials.
In addition to its therapeutic potential, N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide has also been explored for its use as a research tool in understanding complex biological processes. Its ability to selectively modulate specific signaling pathways makes it an invaluable tool for researchers studying inflammation and cancer biology.
The synthesis of N-[6-(1H-pyrazol-1-y l)pyrimidin -4 - yl] - 2 , 1 , 3 - benz othi ad iaz ole - 5 - car boxa mide has been optimized using modern synthetic techniques to ensure high yields and purity. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. The choice of synthetic method depends on factors such as scalability, cost-effectiveness, and environmental impact.
In conclusion, N-[6-(1H-pyrazol - 1 - yl ) pyri midi n - 4 - yl ] - 2 , 1 , 3 - benz othi ad iaz ole - 5 - car boxa mide (CAS No. 1428372 - 62 - 6) represents a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and clinical applications. As our understanding of this molecule deepens, it is likely to play an increasingly important role in the development of novel treatments for various diseases.
1428372-62-6 (N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)